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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of N-
Methyl-p-(o-tolylazo)aniline solutions for various experimental purposes. Due to the limited
availability of specific data for this compound, the following protocols are based on the general
properties of analogous azo dyes and aniline derivatives. Researchers are advised to perform
small-scale solubility and stability tests for their specific applications.

Introduction

N-Methyl-p-(o-tolylazo)aniline is an azo dye with the chemical formula C14HisN3 and CAS
number 17018-24-5. Azo compounds are characterized by the -N=N- functional group and are
widely used as coloring agents in various industries. In a research context, they are often
employed in spectrophotometric analysis, as pH indicators, and in biological assays due to
their chromophoric properties.[1][2][3] Proper solution preparation is critical for obtaining
accurate and reproducible experimental results.

Physicochemical Properties and Safety Information

Molecular Formula: C1aH1sN3 Molecular Weight: 225.29 g/mol Appearance: (Assumed) Colored
crystalline solid

Safety Precautions: No specific safety data sheet (SDS) is readily available for N-Methyl-p-(o-
tolylazo)aniline. However, based on the SDS for the related compound N-methylaniline, it
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should be handled with caution.[4][5][6][7][8] It is presumed to be toxic if swallowed, in contact
with skin, or if inhaled.[4][5][6][7][8] It may cause damage to organs through prolonged or
repeated exposure.[4][6] Appropriate personal protective equipment (PPE), including gloves,
lab coat, and safety glasses, should be worn at all times. All handling should be performed in a
well-ventilated area or a chemical fume hood.

Quantitative Data Summary

The following table summarizes the estimated solubility and recommended concentration
ranges for N-Methyl-p-(o-tolylazo)aniline in common laboratory solvents. These values are
estimations and should be experimentally verified.

Recommended
Estimated Concentration o
Solvent . Applications
Solubility Range for

Experiments

Dimethyl Sulfoxide High 1-50 mM (Stock Biological assays,
[
(DMSO) 9 Solution) Spectrophotometry
N,N-
) ) ) 1-50 mM (Stock Spectrophotometry,
Dimethylformamide High ] ] ]
Solution) Chemical reactions
(DMF)
Spectrophotometry,
Ethanol Moderate 0.1-10mM o
Staining
Methanol Moderate 0.1-10mM Spectrophotometry
General laboratory
Acetone Moderate 0.1-10 mM
use
Not Recommended Aqueous buffers (with
Water Low / Insoluble ) ] ]
for direct dissolution co-solvent)

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of N-Methyl-p-(o-
tolylazo)aniline in DMSO, which can be further diluted for various experimental applications.

Materials:

N-Methyl-p-(o-tolylazo)aniline (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

1.5 mL microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile pipette tips
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of N-Methyl-p-(o-tolylazo)aniline needed using the following formula: Mass (mg) = Molarity
(mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g) Mass (mg) = 0.010 mol/L *
0.001 L * 225.29 g/mol * 1000 mg/g = 2.25 mg

o Weigh the compound: Carefully weigh 2.25 mg of N-Methyl-p-(o-tolylazo)aniline using an
analytical balance and place it into a 1.5 mL microcentrifuge tube or an amber glass vial.

e Add solvent: Add 1 mL of anhydrous DMSO to the tube containing the compound.

» Dissolve the compound: Close the tube/vial securely and vortex the solution until the solid is
completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution if
necessary.

o Storage: Store the stock solution at -20°C in a tightly sealed, light-protected container
(amber vial). For long-term storage, consider aliquoting the solution to avoid repeated
freeze-thaw cycles.
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Preparation of Working Solutions for Spectrophotometry

This protocol details the dilution of the 10 mM stock solution to prepare working solutions for

spectrophotometric analysis.

Materials:

10 mM N-Methyl-p-(o-tolylazo)aniline stock solution in DMSO
Appropriate solvent for dilution (e.g., ethanol, methanol, or a buffer compatible with DMSO)
Volumetric flasks or microcentrifuge tubes

Pipettors and sterile pipette tips

Procedure:

Determine the final concentration: Decide on the desired final concentration for your
experiment (e.g., 10 uM, 25 uM, 50 uM).

Calculate the dilution: Use the formula M1V1 = M2V2 to calculate the volume of the stock
solution needed. For example, to prepare 1 mL of a 50 uM working solution from a 10 mM
stock:

o (10,000 pM) * V1 = (50 uM) * (1000 pL)
o Vi=5pL

Prepare the working solution: In a clean tube, add 995 pL of the desired solvent. Then, add 5
uL of the 10 mM stock solution.

Mix thoroughly: Gently vortex the solution to ensure homogeneity.

Use immediately: It is recommended to prepare working solutions fresh before each
experiment.

Visualizations
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Experimental Workflow for Solution Preparation

The following diagram illustrates the general workflow for preparing N-Methyl-p-(o-
tolylazo)aniline solutions.
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Caption: Workflow for preparing N-Methyl-p-(o-tolylazo)aniline solutions.
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Applications

Based on the properties of similar azo dyes, N-Methyl-p-(o-tolylazo)aniline solutions may be
applicable in the following areas:

e Spectrophotometric Assays: As a chromophoric compound, it can be used for colorimetric
measurements.

» Biological Staining: Potentially useful as a stain in microscopy, though specificity would need
to be determined.

e pH Indicator: The color of azo dyes can be pH-dependent, suggesting a possible application
as a pH indicator in a specific range.

o Antioxidant and Biological Activity Screening: Azo dyes have been investigated for various
biological activities, including antioxidant properties.[9][10][11]

Researchers should optimize the concentration and solvent system for each specific
application to ensure the validity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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